Cas no 90058-13-2 (1,3,2,4-Dithiadiphosphetane, 2,4-bis[4-(pentyloxy)phenyl]-, 2,4-disulfide)

• Product Name: 1,3,2,4-Dithiadiphosphetane, 2,4-bis[4-(pentyloxy)phenyl]-, 2,4-disulfide
• CAS No: 90058-13-2
• MF: C₂₂H₃₀O₂P₂S₄
• MW: 516.679922580719
• CID: 795239
• PubChem ID: 13384562
• Update Time: 2025-04-19

1,3,2,4-Dithiadiphosphetane, 2,4-bis[4-(pentyloxy)phenyl]-, 2,4-disulfide Chemical and Physical Properties

Names and Identifiers

• 1,3,2,4-Dithiadiphosphetane, 2,4-bis[4-(pentyloxy)phenyl]-, 2,4-disulfide
• 2,4-bis(4-pentoxyphenyl)-2,4-bis(sulfanylidene)-1,3,2λ⁵,4λ⁵-dithiadiphosphetane
• DTXSID80538997
• 90058-13-2
• 2,4-Bis[4-(pentyloxy)phenyl]-1,3,2lambda~5~,4lambda~5~-dithiadiphosphetane-2,4-dithione

• Inchi： 1S/C22H30O2P2S4/c1-3-5-7-17-23-19-9-13-21(14-10-19)25(27)29-26(28,30-25)22-15-11-20(12-16-22)24-18-8-6-4-2/h9-16H,3-8,17-18H2,1-2H3
• InChI Key： RBRUUIOXEVUAIK-UHFFFAOYSA-N
• SMILES： S1P(C2C=CC(=CC=2)OCCCCC)(=S)SP1(C1C=CC(=CC=1)OCCCCC)=S

Computed Properties

• Exact Mass: 516.06038888g/mol
• Monoisotopic Mass: 516.06038888g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 30
• Rotatable Bond Count: 12
• Complexity: 534
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 9.7
• Topological Polar Surface Area: 133Ų

Experimental Properties

• PSA: 152.86000
• LogP: 9.17560